4-[(4-Ethyl-1,3-thiazol-2-yl)methyl]piperidine

• IUPAC Name: 4-ethyl-2-(piperidin-4-ylmethyl)-1,3-thiazole
• InChI: InChI=1S/C11H18N2S/c1-2-10-8-14-11(13-10)7-9-3-5-12-6-4-9/h8-9,12H,2-7H2,1H3
• InChI Key: RMVWQUBTFQIKRU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)CC2CCNCC2
• Molecular Formula: C11H18N2S
• Molecular Weight: 210.34 g/mol

Description

“4-[(4-Ethyl-1,3-thiazol-2-yl)methyl]piperidine” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are important heterocyclics exhibiting diverse biological activities.

Synthesis Analysis

Thiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It resembles pyridine and pyrimidine in its physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazoles exhibit antitumor and cytotoxic properties. .

Herbicidal Activity

• Thiazoles can also possess herbicidal properties. .

Antioxidant Properties

• Thiazoles may exhibit antioxidant effects. .

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to exhibit diverse biological activities . They have been associated with antimicrobial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant activities .

Mode of Action

Thiazole derivatives have been reported to interact with various biological targets, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological effects, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of thiazole derivatives.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse effects at the molecular and cellular level .

Action Environment

Factors such as ph, temperature, and the presence of other substances could potentially influence the action of thiazole derivatives .

Future Directions

Thiazole derivatives continue to be a focus of research due to their diverse biological activities. Future research may focus on the design and structure–activity relationship of bioactive molecules. Further studies could also explore the synthesis of new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.